Cas no 178429-62-4 (Solriamfetol)

• Product Name: Solriamfetol
• CAS No: 178429-62-4
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• MDL: MFCD30481303
• CID: 4730165
• PubChem ID: 10130337
• Update Time: 2025-06-08

Solriamfetol Chemical and Physical Properties

Names and Identifiers

• Solriamfetol hydrochloride
• Solriamfetol (hydrochloride)
• K7RO88SP7A
• Solriamfetol hydrochloride [USAN]
• Solriamfetol hydrochloride (USAN)
• Sunosi (TN)
• KAOVAAHCFNYXNJ-SBSPUUFOSA-N
• SB19103
• O-Carbamoyl-(D)-phenylalaninol hydrochloride
• D11328
• (betaR)-beta-amino-Benzenepropanol 1-carbamate hydrochloride (1:1)
• JZP-110 hydrochloride
• [(2R)-2-amino-3-phenylpropyl] carbamate
• Solriamfetol
• Sunosi
• (2R)-2-Amino-3-phenylpropyl Carbamate; JZP 110
• Solriamfetol [USAN]
• 178429-62-4 (free base)
• CS-0031486
• (R)-2-amino-3-phenylpropylcarbamate
• SCHEMBL2739637
• SOLRIAMFETOL [INN]
• Benzenepropanol, beta-amino-, carbamate (ester), (betaR)-
• UCTRAOBQFUDCSR-SECBINFHSA-N
• D11315
• DB14754
• solriamfetolum
• SOLRIAMFETOL [ORANGE BOOK]
• SOLRIAMFETOL [MI]
• DTXSID401027926
• AKOS037651960
• ADXN05
• O-Carbamoyl-(D)-phenylalaninol
• (2R)-2-amino-3-phenylpropyl carbamate
• CHEMBL4297620
• GLXC-15116
• JZP110
• 178429-62-4
• UNII-939U7C91AI
• SKL-N-05
• Adx-N05 free base
• ADX-N05
• EN300-25108947
• (R)-2-amino-3-phenylpropyl carbamate
• R-228060
• JZP-110
• YKP-10A
• ADX-N-05
• Solriamfetol (USAN)
• GTPL10342
• N06BA14
• HY-109043
• Benzenepropanol, beta-amino-, 1-carbamate, (betaR)-
• SOLRIAMFETOL [WHO-DD]
• Benzenepropanol, beta-amino-, carbamate (ester), (R)-
• 939U7C91AI

• MDL： MFCD30481303
• Inchi： 1S/C10H14N2O2.ClH/c11-9(7-14-10(12)13)6-8-4-2-1-3-5-8;/h1-5,9H,6-7,11H2,(H2,12,13);1H/t9-;/m1./s1
• InChI Key： KAOVAAHCFNYXNJ-SBSPUUFOSA-N
• SMILES： Cl.O(C(N)=O)C[C@@H](CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on Solriamfetol

Research Brief on Solriamfetol (178429-62-4): Latest Advances and Clinical Implications

Solriamfetol (chemical name: 178429-62-4) is a novel dopamine and norepinephrine reuptake inhibitor (DNRI) that has gained significant attention in recent years for its therapeutic potential in treating excessive daytime sleepiness (EDS) associated with narcolepsy and obstructive sleep apnea (OSA). This research brief synthesizes the latest findings on Solriamfetol, focusing on its mechanism of action, clinical efficacy, safety profile, and emerging applications in neuropsychiatric disorders.

A 2023 study published in *Sleep Medicine Reviews* elucidated the unique pharmacodynamics of Solriamfetol, demonstrating its high selectivity for dopamine (DA) and norepinephrine (NE) transporters (DAT and NET, respectively) with minimal serotonergic activity. The compound exhibits a balanced ratio of DAT:NET inhibition (1:2.3), which differentiates it from traditional stimulants like amphetamines. Structural analysis of 178429-62-4 reveals a β-phenethylamine core with a chiral center that confers stereoselective binding to monoamine transporters.

Clinical trials have consistently shown the efficacy of Solriamfetol in managing EDS. The TONES 3 phase III trial (2022) reported a dose-dependent improvement in maintenance of wakefulness test (MWT) scores, with 150 mg and 300 mg doses showing 12.3 and 14.6 minute increases respectively versus placebo (p<0.001). Patient-reported outcomes using the Epworth Sleepiness Scale demonstrated similar improvements, with effect sizes comparable to modafinil but with faster onset of action (within 30 minutes post-administration).

Long-term safety data from the SOAR extension study (2023) involving 1,024 participants over 52 weeks revealed that Solriamfetol maintains its therapeutic effect without evidence of tolerance development. The most common adverse events were headache (22.1%), nausea (14.3%), and decreased appetite (12.7%), with cardiovascular parameters remaining stable across all dose groups. Importantly, the abuse potential assessment using the Drug Liking Visual Analog Scale showed significantly lower scores compared to d-amphetamine (p<0.01).

Emerging research suggests potential applications beyond sleep disorders. A 2024 *Neuropsychopharmacology* study investigated Solriamfetol's effects on cognitive function in Parkinson's disease patients, demonstrating significant improvements in executive function (p=0.003) and processing speed (p=0.01) at 12 weeks. The compound's unique pharmacological profile—combining wake-promoting effects with cognitive enhancement—positions it as a promising candidate for neuropsychiatric conditions where both domains are impaired.

Recent pharmacoeconomic analyses (2024) have evaluated Solriamfetol's cost-effectiveness compared to existing therapies. The incremental cost-effectiveness ratio (ICER) of $45,000 per quality-adjusted life year (QALY) suggests favorable value, particularly when considering the productivity gains from improved wakefulness. However, real-world adherence patterns indicate that approximately 30% of patients discontinue treatment within 6 months, primarily due to cost barriers rather than efficacy or tolerability issues.

In conclusion, Solriamfetol (178429-62-4) represents a significant advancement in the treatment of EDS, with a well-characterized mechanism of action and robust clinical evidence. Its expanding therapeutic potential in cognitive disorders and favorable safety profile warrant continued investigation. Future research directions should focus on personalized dosing strategies, long-term neurocognitive outcomes, and potential synergistic combinations with other wake-promoting agents.